Cas no 77755-73-8 (Benzenamine, 2-chloro-N-(cyclohexylmethyl)-4-nitro-)

Benzenamine, 2-chloro-N-(cyclohexylmethyl)-4-nitro- structure
77755-73-8 structure
Product Name:Benzenamine, 2-chloro-N-(cyclohexylmethyl)-4-nitro-
CAS No:77755-73-8
MF:C13H17ClN2O2
MW:268.739282369614
CID:535555
PubChem ID:43215340
Update Time:2025-04-19

Benzenamine, 2-chloro-N-(cyclohexylmethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-chloro-N-(cyclohexylmethyl)-4-nitro-
    • 2-chloro-N-(cyclohexylmethyl)-4-nitroaniline
    • 77755-73-8
    • SCHEMBL6819449
    • AKOS008923187
    • DTXSID30655724
    • Inchi: 1S/C13H17ClN2O2/c14-12-8-11(16(17)18)6-7-13(12)15-9-10-4-2-1-3-5-10/h6-8,10,15H,1-5,9H2
    • InChI Key: YNERJCPDJOYFHC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1NCC1CCCCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 268.0978555g/mol
  • Monoisotopic Mass: 268.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 57.8Ų
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